BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tris(2-
methoxyethyl)borate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(2-methoxyethyl)borate, a triester of boric acid and 2-methoxyethanol, is a chemical
compound with growing interest in materials science, particularly in the development of
advanced polymers. This technical guide provides a comprehensive overview of its chemical
and physical properties, outlines a general synthesis protocol, and explores its applications.
Due to the limited availability of specific experimental data in publicly accessible literature, this
guide combines known properties with general methodologies for analogous compounds to
provide a practical resource.

Chemical and Physical Properties

Tris(2-methoxyethyl)borate is a colorless substance, available commercially as a powder,
with the chemical formula CoH21BOes.[1] It is soluble in organic solvents and is used as a
hydrolysate, and an inorganic reagent.[1] Key quantitative properties are summarized in Table
1 for easy reference and comparison.
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Property Value Reference
Molecular Formula CoH21BOs [1]
Molecular Weight 236.07 g/mol [1]
Appearance Colorless Powder [1]
Purity Min. 95% [1]

Table 1: Physical and Chemical Properties of Tris(2-methoxyethyl)borate

Synthesis
General Reaction

Borate esters, such as Tris(2-methoxyethyl)borate, are typically synthesized through the
condensation reaction of boric acid with the corresponding alcohol. In this case, boric acid is
reacted with three equivalents of 2-methoxyethanol. The reaction is an equilibrium process,
and to drive it towards the formation of the ester, the water produced during the reaction is
typically removed.

Reaction Scheme:

B(OH)3 + 3 CH3OCH2CH20H = B(OCH2CH20CHs3)3 + 3 H20

Experimental Protocol (General Procedure)

A detailed, peer-reviewed experimental protocol specifically for the synthesis of Tris(2-
methoxyethyl)borate is not readily available in the surveyed literature. However, a general
procedure for the synthesis of borate esters can be adapted. This typically involves the
azeotropic removal of water.

Materials:
e Boric Acid (H3BOs)

o 2-Methoxyethanol (CHsOCH2CH20H)
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e Asuitable solvent for azeotropic distillation (e.g., toluene or benzene)
o Dean-Stark apparatus or equivalent setup for water removal

o Reaction flask, condenser, heating mantle, and magnetic stirrer
Procedure:

e To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux
condenser, add boric acid (1 equivalent) and 2-methoxyethanol (3 equivalents).

e Add a solvent that forms an azeotrope with water (e.g., toluene) to the flask. The amount of
solvent should be sufficient to allow for efficient reflux and azeotropic removal of water.

» Heat the reaction mixture to reflux with vigorous stirring.
e Continuously remove the water that collects in the Dean-Stark trap.

e Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

» After completion, cool the reaction mixture to room temperature.
» Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by distillation under reduced pressure to yield
pure Tris(2-methoxyethyl)borate.

Note: The reaction conditions (temperature, time, and solvent) may need to be optimized for
the specific scale and desired purity of the product.

Spectroscopic Data

Specific, experimentally verified NMR and IR spectroscopic data for Tris(2-
methoxyethyl)borate are not available in the public domain. However, based on the structure
of the molecule and general principles of spectroscopy for borate esters, the following
characteristic signals can be predicted.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

¢ IH NMR: The proton NMR spectrum is expected to show signals corresponding to the
methoxy (-OCHs) and the two methylene (-CHz-) groups of the 2-methoxyethyl moiety. The
chemical shifts would likely be in the range of 3.3-4.0 ppm.

e 13C NMR: The carbon NMR spectrum would display three distinct signals for the methoxy
carbon and the two methylene carbons.

o 1B NMR: The B NMR spectrum is a powerful tool for characterizing boron compounds. For
a tricoordinate borate ester like Tris(2-methoxyethyl)borate, a single resonance is
expected. The chemical shift will be indicative of the electronic environment around the
boron atom.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of Tris(2-methoxyethyl)borate would be characterized by strong B-O
stretching vibrations, typically observed in the region of 1300-1450 cm~1. Other significant
peaks would include C-O stretching vibrations (around 1050-1150 cm~1) and C-H stretching
and bending vibrations from the alkyl chains.

Applications in Polymer Chemistry

Tris(2-methoxyethyl)borate and other borate esters have found applications in polymer
science, primarily as crosslinking agents and as components in polymer electrolytes.

Crosslinking Agent for Polymers

Borate esters can form dynamic, reversible crosslinks with polymers containing hydroxyl
groups, such as polyvinyl alcohol (PVA) and its derivatives. This crosslinking ability is pH-
dependent and can be used to create self-healing hydrogels and other smart materials.

Logical Relationship of Borate Crosslinking:
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Caption: Borate ester crosslinking of hydroxyl-containing polymers.

Component in Polymer Electrolytes

Borate esters are utilized in the development of solid polymer electrolytes for applications in
lithium-ion batteries and other electrochemical devices. They can act as plasticizers, enhancing
the ionic conductivity of the polymer matrix. The Lewis acidic nature of the boron center can
also interact with anions of the lithium salt, potentially increasing the lithium-ion transference
number.

Experimental Workflow for Polymer Electrolyte Preparation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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